Cas no 71172-44-6 (cyclopropyl(2,5-dimethylphenyl)methanone)

• Product Name: cyclopropyl(2,5-dimethylphenyl)methanone
• CAS No: 71172-44-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00019225
• CID: 574760
• PubChem ID: 96397
• Update Time: 2025-11-02

cyclopropyl(2,5-dimethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,cyclopropyl(2,5-dimethylphenyl)-
• Cyclopropyl 2,5-dimethylphenyl ketone
• cyclopropyl-(2,5-dimethylphenyl)methanone
• AC1L3WDB
• AC1Q2HL4
• AC1Q2JGE
• AG-G-78556
• CTK5D3616
• cyclopropyl 2,5-xylyl ketone
• Cyclopropyl(2,5-Dimethylphenyl)Methanone
• Cyclopropyl-< 2,5-dimethyl-phenyl> -keton
• NSC71982
• AKOS009338061
• NSC-71982
• MFCD00019225
• Methanone, cyclopropyl(2,5-dimethylphenyl)-
• NSC 71982
• EINECS 275-231-5
• 71172-44-6
• CS-0368244
• DTXSID50221364
• Cyclopropyl(2,5-dimethylphenyl) ketone
• DB-319017
• NRXRFPXXFISQQR-UHFFFAOYSA-N
• NS00037162
• cyclopropyl(2,5-dimethylphenyl)methanone

• MDL： MFCD00019225
• Inchi： 1S/C12H14O/c1-8-3-4-9(2)11(7-8)12(13)10-5-6-10/h3-4,7,10H,5-6H2,1-2H3
• InChI Key： NRXRFPXXFISQQR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)C1CC1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.8

Experimental Properties

• PSA: 17.07
• LogP: 2.89610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclopropyl(2,5-dimethylphenyl)methanone

Cyclopropyl(2,5-dimethylphenyl)methanone (CAS No. 71172-44-6): Properties, Applications, and Market Insights

Cyclopropyl(2,5-dimethylphenyl)methanone (CAS No. 71172-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropyl ketone derivative features a unique molecular structure combining a 2,5-dimethylphenyl group with a cyclopropyl carbonyl moiety, making it valuable for various synthetic applications. Researchers frequently search for "cyclopropyl ketone synthesis" and "2,5-dimethylphenyl compounds," reflecting the growing interest in this chemical space.

The compound exhibits notable physicochemical properties: molecular weight of 188.26 g/mol, boiling point of approximately 285-290°C, and limited water solubility. These characteristics make it particularly useful as a pharmaceutical intermediate, especially in the development of novel drug candidates. Current trends show increased searches for "drug discovery building blocks" and "specialty chemical intermediates," areas where this compound shows promise. Its structural motif appears in several bioactive molecules under investigation for various therapeutic applications.

In material science applications, cyclopropyl(2,5-dimethylphenyl)methanone serves as a precursor for advanced polymers and functional materials. The compound's rigid cyclopropyl ring contributes to enhanced thermal stability in resulting materials, a property highly sought after in "high-performance polymers" development. Recent patent literature reveals growing utilization in creating specialty coatings with improved durability characteristics.

The global market for fine chemical intermediates like 71172-44-6 has shown steady growth, with compound annual growth rate (CAGR) projections of 5-7% through 2028. This aligns with increased demand for "custom synthesis compounds" and "research chemicals" across pharmaceutical and biotechnology sectors. Manufacturers are responding to queries about "bulk cyclopropyl ketone suppliers" and "high-purity aromatic ketones," indicating robust commercial interest.

From a synthetic chemistry perspective, cyclopropyl(2,5-dimethylphenyl)methanone presents interesting challenges and opportunities. The compound's preparation typically involves Friedel-Crafts acylation strategies, with modern variations employing greener catalysts—a response to the trending search term "sustainable chemical synthesis." Researchers are particularly interested in its potential as a chiral building block, evidenced by growing publications exploring asymmetric synthesis routes.

Quality control of CAS 71172-44-6 requires specialized analytical methods, with HPLC and GC-MS being most commonly employed. The compound's purity specifications have become more stringent, reflecting the pharmaceutical industry's emphasis on "high-purity intermediates." Recent analytical chemistry forums show increased discussion about "ketone compound characterization" techniques, underscoring the importance of proper compound identification.

Environmental and handling considerations for cyclopropyl(2,5-dimethylphenyl)methanone follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper chemical safety practices remain essential—a topic frequently searched alongside "laboratory compound handling." The compound's environmental fate has become a subject of interest, particularly regarding "green chemistry metrics" for specialty chemicals.

Future research directions for 71172-44-6 likely focus on expanding its utility in medicinal chemistry applications. Preliminary studies suggest potential as a privileged structure in drug design, aligning with current interests in "fragment-based drug discovery." The compound's structure-activity relationships continue to be explored, particularly in central nervous system targeting molecules—a hot topic in pharmaceutical research circles.

For researchers sourcing cyclopropyl(2,5-dimethylphenyl)methanone, verification of CAS number 71172-44-6 remains crucial to ensure correct material identification. The market has seen increased demand for "certified reference materials" and "analytical standards" of this compound, reflecting its growing importance in various research applications. Proper storage under inert atmosphere helps maintain the compound's stability over extended periods.

The intellectual property landscape surrounding cyclopropyl ketone derivatives has become increasingly active, with 71172-44-6 appearing in several recent patent applications. This correlates with search trends for "patented chemical intermediates" and "proprietary synthesis methods." Companies are investing in developing more efficient production processes for this compound class, aiming to address the pharmaceutical industry's need for "cost-effective building blocks."